Cas no 2169596-39-6 (tert-butyl 1-(1,2,3,6-tetrahydropyridin-4-yl)cyclopropane-1-carboxylate)

• Product Name: tert-butyl 1-(1,2,3,6-tetrahydropyridin-4-yl)cyclopropane-1-carboxylate
• CAS No: 2169596-39-6
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 6218869
• PubChem ID: 70889241
• Update Time: 2025-10-28

tert-butyl 1-(1,2,3,6-tetrahydropyridin-4-yl)cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-(1,2,3,6-tetrahydropyridin-4-yl)cyclopropane-1-carboxylate
• EN300-1587418
• SCHEMBL13362184
• 2169596-39-6

• Inchi： 1S/C13H21NO2/c1-12(2,3)16-11(15)13(6-7-13)10-4-8-14-9-5-10/h4,14H,5-9H2,1-3H3
• InChI Key： ZIZVYGQGBRCINE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1(C2=CCNCC2)CC1)=O

Computed Properties

• Exact Mass: 223.157228913g/mol
• Monoisotopic Mass: 223.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl 1-(1,2,3,6-tetrahydropyridin-4-yl)cyclopropane-1-carboxylate

Comprehensive Guide to tert-butyl 1-(1,2,3,6-tetrahydropyridin-4-yl)cyclopropane-1-carboxylate (CAS No. 2169596-39-6)

tert-butyl 1-(1,2,3,6-tetrahydropyridin-4-yl)cyclopropane-1-carboxylate (CAS No. 2169596-39-6) is a versatile chemical compound widely used in pharmaceutical research and organic synthesis. This compound belongs to the class of cyclopropane carboxylates and features a tetrahydropyridine moiety, making it a valuable intermediate in drug discovery. Researchers and chemists frequently search for high-quality tert-butyl 1-(1,2,3,6-tetrahydropyridin-4-yl)cyclopropane-1-carboxylate suppliers due to its growing demand in medicinal chemistry.

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